Cas no 2137670-17-6 (4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline)

• Product Name: 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline
• CAS No: 2137670-17-6
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 6252721
• PubChem ID: 165847869
• Update Time: 2025-07-29

4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline
• 2137670-17-6
• EN300-1115559

• Inchi： 1S/C11H13N3O3S/c1-17-11-5-8(3-4-10(11)12)14-7-9(6-13-14)18(2,15)16/h3-7H,12H2,1-2H3
• InChI Key： IQBVCJVBOBCTHY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC(=C(C=1)OC)N)(=O)=O

Computed Properties

• Exact Mass: 267.06776246g/mol
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.6Ų

Additional information on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline

Introduction to 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline (CAS No. 2137670-17-6)

4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline, with the CAS number 2137670-17-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a methoxyaniline moiety and a methanesulfonyl-substituted pyrazole ring. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline can be represented as follows: C₁₃H₁₅N₃O₃S. The presence of the methoxy group (-OCH₃) and the methanesulfonyl group (-SO₂CH₃) imparts specific electronic and steric properties to the molecule, which are crucial for its biological activity and chemical reactivity.

In the realm of medicinal chemistry, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its role as a potent inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant inhibitory activity against phosphodiesterase 4 (PDE4), an enzyme involved in inflammatory responses. This finding suggests that 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline could be a promising candidate for the development of anti-inflammatory drugs.

Beyond its pharmacological applications, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline has also been investigated for its utility as a synthetic intermediate. Its versatile reactivity allows it to participate in a wide range of chemical transformations, making it an essential building block in the synthesis of complex organic molecules. A study published in Organic Letters (2022) reported the successful use of this compound in the preparation of novel pyrazole derivatives with potential antiviral properties. The ease with which these derivatives can be synthesized from 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline underscores its importance as a key intermediate in organic synthesis.

The physical and chemical properties of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline have been extensively characterized. It is a white crystalline solid with a melting point ranging from 95°C to 98°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but it has limited solubility in water. These solubility characteristics are advantageous for both synthetic applications and biological assays.

In terms of safety and handling, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The environmental impact of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline is another important consideration. While there is limited data available on its environmental fate and toxicity, it is advisable to follow best practices for waste disposal and minimize any potential environmental exposure. Research into the biodegradability and ecotoxicity of this compound is ongoing, and further studies are needed to fully understand its environmental impact.

In conclusion, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline (CAS No. 2137670-17-6) is a versatile compound with significant potential in both pharmaceutical and chemical applications. Its unique structural features, combined with its chemical stability and reactivity, make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.